Cas no 1261494-63-6 (3-(3-(Trifluoromethyl)phenyl)isonicotinaldehyde)

• Product Name: 3-(3-(Trifluoromethyl)phenyl)isonicotinaldehyde
• CAS No: 1261494-63-6
• MF: C₁₃H₈F₃NO
• MW: 251.20393371582
• CID: 4791771
• Update Time: 2025-08-05

3-(3-(Trifluoromethyl)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)phenyl)isonicotinaldehyde

• Inchi： 1S/C13H8F3NO/c14-13(15,16)11-3-1-2-9(6-11)12-7-17-5-4-10(12)8-18/h1-8H
• InChI Key： RPWRAYQNWFLVAC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=NC=CC=1C=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 3-(3-(Trifluoromethyl)phenyl)isonicotinaldehyde

Recent Advances in the Study of 3-(3-(Trifluoromethyl)phenyl)isonicotinaldehyde (CAS: 1261494-63-6)

3-(3-(Trifluoromethyl)phenyl)isonicotinaldehyde (CAS: 1261494-63-6) is a fluorinated aromatic aldehyde that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

One of the most notable advancements in the research of this compound is its application in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. BTK is a critical target in the treatment of B-cell malignancies and autoimmune diseases. Researchers have demonstrated that 3-(3-(Trifluoromethyl)phenyl)isonicotinaldehyde serves as a versatile building block for the construction of highly selective BTK inhibitors, which exhibit improved pharmacokinetic properties and reduced off-target effects compared to earlier generations of inhibitors.

In addition to its role in BTK inhibitor development, recent studies have explored the compound's utility in the synthesis of other kinase inhibitors, such as those targeting the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR). These inhibitors have shown promise in preclinical models for their ability to modulate signaling pathways involved in tumor growth and angiogenesis. The trifluoromethyl group in the compound's structure is believed to enhance its binding affinity and metabolic stability, making it a valuable scaffold for drug design.

Another area of research has focused on the compound's potential as a fluorescent probe for bioimaging applications. Due to its aromatic and fluorinated nature, 3-(3-(Trifluoromethyl)phenyl)isonicotinaldehyde exhibits unique photophysical properties that can be exploited for the detection of biomolecules in live cells. Recent studies have successfully conjugated this compound with various fluorophores to create highly sensitive probes for monitoring enzymatic activity and cellular processes in real-time.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 3-(3-(Trifluoromethyl)phenyl)isonicotinaldehyde derivatives. Researchers are actively investigating new synthetic routes and catalytic methods to improve yield and purity while reducing environmental impact. Green chemistry approaches, such as the use of recyclable catalysts and solvent-free reactions, are being explored to address these challenges.

In conclusion, 3-(3-(Trifluoromethyl)phenyl)isonicotinaldehyde (CAS: 1261494-63-6) represents a versatile and valuable compound in the field of chemical biology and medicinal chemistry. Its applications in the synthesis of kinase inhibitors and fluorescent probes highlight its potential to contribute to the development of next-generation therapeutics and diagnostic tools. Ongoing research efforts are expected to further elucidate its mechanistic roles and expand its utility in drug discovery and beyond.